Cas no 104516-57-6 (Phenol,2-(5-isoxazolyl)-4-methyl-)

Phenol,2-(5-isoxazolyl)-4-methyl- structure
104516-57-6 structure
Product Name:Phenol,2-(5-isoxazolyl)-4-methyl-
CAS No:104516-57-6
MF:C10H9NO2
MW:175.183962583542
CID:126260
PubChem ID:3356746
Update Time:2025-04-18

Phenol,2-(5-isoxazolyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-(5-isoxazolyl)-4-methyl-
    • 2-(5-ISOXAZOLYL)-4-METHYLPHENOL
    • 5-(2’-HYDROXY-5’-METHYLPHENYL)ISOXAZOLE
    • 2-(5-isoxazoyl)-4-methylphenol
    • 2-(ISOXAZOL-5-YL)-4-METHYLPHENOL
    • 5-(2'-HYDROXY-5'-METHYLPHENYL)-ISOXAZOLE
    • 5-(2Hydroxyl-5methylphenyl)-isoxazole
    • 104516-57-6
    • MFCD00218657
    • 2-(5-Isoxazolyl)-4-methylphenol, 98%
    • 164171-56-6
    • (6E)-4-methyl-6-(2H-1,2-oxazol-5-ylidene)cyclohexa-2,4-dien-1-one
    • BP-12471
    • A882477
    • AKOS005175078
    • 4-methyl-2-(1,2-oxazol-5-yl)phenol
    • 2-isoxazol-5-yl-4-methylphenol
    • SCHEMBL1628070
    • TS-02419
    • J-010121
    • Phenol, 2-(5-isoxazolyl)-5-methyl-
    • FT-0683944
    • DB-422198
    • G84094
    • 623-683-2
    • MDL: MFCD00218657
    • Inchi: 1S/C10H9NO2/c1-7-2-3-9(12)8(6-7)10-4-5-11-13-10/h2-6,12H,1H3
    • InChI Key: OZKYVNKXVHASGF-UHFFFAOYSA-N
    • SMILES: O1C(=CC=N1)C1=C(C=CC(C)=C1)O

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Density: 1.204
  • Boiling Point: 319.5 °C at 760 mmHg
  • Flash Point: 147 °C
  • PSA: 46.26000
  • LogP: 2.35560

Phenol,2-(5-isoxazolyl)-4-methyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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